Cas no 195452-35-8 (1-(4-bromophenyl)-3-(piperidin-1-yl)pyrrolidine-2,5-dione)

• Product Name: 1-(4-bromophenyl)-3-(piperidin-1-yl)pyrrolidine-2,5-dione
• CAS No: 195452-35-8
• MF: C₁₅H₁₇BrN₂O₂
• MW: 337.211683034897
• CID: 6439948
• Update Time: 2025-05-20

1-(4-bromophenyl)-3-(piperidin-1-yl)pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromophenyl)-3-(piperidin-1-yl)pyrrolidine-2,5-dione
• 1-(4-bromophenyl)-3-piperidin-1-ylpyrrolidine-2,5-dione
• 2,5-Pyrrolidinedione, 1-(4-bromophenyl)-3-(1-piperidinyl)-

• Inchi： 1S/C15H17BrN2O2/c16-11-4-6-12(7-5-11)18-14(19)10-13(15(18)20)17-8-2-1-3-9-17/h4-7,13H,1-3,8-10H2
• InChI Key： YLERWQXUOJLMFJ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Br)C=C2)C(=O)CC(N2CCCCC2)C1=O

Experimental Properties

• Density: 1.503±0.06 g/cm3(Predicted)
• Boiling Point: 521.1±45.0 °C(Predicted)
• pka: 6.61±0.20(Predicted)

Additional information on 1-(4-bromophenyl)-3-(piperidin-1-yl)pyrrolidine-2,5-dione

Introduction to 1-(4-bromophenyl)-3-(piperidin-1-yl)pyrrolidine-2,5-dione (CAS No. 195452-35-8)

1-(4-bromophenyl)-3-(piperidin-1-yl)pyrrolidine-2,5-dione, identified by its CAS number 195452-35-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules characterized by a pyrrolidine core, which is a five-membered nitrogen-containing ring. The presence of a bromine substituent at the para position of the phenyl ring and a piperidine moiety at the 3-position introduces unique electronic and steric properties, making it a promising scaffold for drug discovery.

The structural features of 1-(4-bromophenyl)-3-(piperidin-1-yl)pyrrolidine-2,5-dione contribute to its potential biological activity. The bromophenyl group enhances lipophilicity and can participate in various chemical reactions, such as cross-coupling reactions, which are widely used in synthesizing complex molecules. The piperidine ring, on the other hand, is known for its ability to improve metabolic stability and binding affinity to biological targets. These characteristics make it an attractive candidate for developing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological properties of pyrrolidine derivatives due to their diverse biological activities. Studies have shown that compounds with similar structures exhibit potential in modulating various signaling pathways involved in diseases such as cancer, inflammation, and neurological disorders. The bromine substituent in 1-(4-bromophenyl)-3-(piperidin-1-yl)pyrrolidine-2,5-dione further enhances its utility as a building block for further derivatization, allowing researchers to fine-tune its pharmacokinetic and pharmacodynamic profiles.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The presence of both the bromine atom and the reactive dione group provides multiple handles for chemical modification. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce additional aryl or heteroaryl groups, while nucleophilic addition reactions can be used to explore new functionalization strategies. These synthetic possibilities make 1-(4-bromophenyl)-3-(piperidin-1-yl)pyrrolidine-2,5-dione a valuable intermediate in the development of more complex molecules.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the potential biological activity of this compound. Molecular docking studies have been conducted to evaluate its binding affinity to various protein targets, including kinases and transcription factors. These studies suggest that 1-(4-bromophenyl)-3-(piperidin-1-yl)pyrrolidine-2,5-dione may interact with key enzymes involved in disease pathways, warranting further experimental validation.

The dione functionality in the compound's structure is particularly noteworthy. Diones are known for their ability to undergo cycloaddition reactions with nucleophiles, leading to the formation of new heterocyclic frameworks. This reactivity can be exploited to generate novel scaffolds with enhanced biological activity. Additionally, the dione group can be reduced to dihydroxy compounds under mild conditions, providing another avenue for structural diversification.

In the context of drug discovery, 1-(4-bromophenyl)-3-(piperidin-1-yl)pyrrolidine-2,5-dione represents an excellent starting point for developing small-molecule inhibitors or modulators. Its unique structural features offer a balance between lipophilicity and polarizability, which are critical factors for optimal drug-like properties. Furthermore, the compound's synthetic accessibility makes it suitable for high-throughput screening campaigns aimed at identifying lead compounds for further optimization.

The potential applications of this compound extend beyond oncology. Emerging research suggests that pyrrolidine derivatives may have therapeutic benefits in neurodegenerative diseases and autoimmune disorders. The ability of 1-(4-bromophenyl)-3-(piperidin-1-yl)pyrrolidine-2,5-dione to modulate key signaling pathways could make it a valuable tool for investigating disease mechanisms and developing novel treatments.

From a synthetic chemistry perspective, this compound exemplifies the importance of structural diversity in drug discovery. By incorporating both bromine and dione functionalities, it provides multiple opportunities for chemical manipulation while maintaining a core structure that is conducive to biological activity. This balance between complexity and functionality makes 1-(4-bromophenyl)-3-(piperidin-1-yl)pyrrolidine-2,5-dione a cornerstone in the development of next-generation therapeutics.

In conclusion, 1-(4-bromophenyl)-3-(piperidin-1-y l)py rrolidine -2 ,5 -dione (CAS No . 19545 2 -35 -8) stands out as a versatile and promising scaffold with significant potential in pharmaceutical research . Its unique structural features , synthetic accessibility , and predicted biological activity make it an ideal candidate for further exploration . As our understanding of disease mechanisms continues to evolve , compounds like this will play an increasingly important role in shaping the future of medicine . p >